Cas no 1184991-96-5 (1-N-(4-Methoxyphenyl)benzene-1,2-diamine hydrochloride)

• Product Name: 1-N-(4-Methoxyphenyl)benzene-1,2-diamine hydrochloride
• CAS No: 1184991-96-5
• MF: C₁₃H₁₅ClN₂O
• MW: 250.724002122879
• CID: 5710937
• PubChem ID: 16196093
• Update Time: 2025-07-18

1-N-(4-Methoxyphenyl)benzene-1,2-diamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N1-(4-methoxyphenyl)benzene-1,2-diamine hydrochloride
• N-(2-AMINOPHENYL)-N-(4-METHOXYPHENYL)AMINEHYDROCHLORIDE
• EN300-02791
• VU0319333-2
• DTXSID90583276
• CHEMBL1597345
• 1184991-96-5
• SR-01000033756-1
• 25914-22-1
• 1-N-(4-methoxyphenyl)benzene-1,2-diamine hydrochloride
• SMR000349859
• 2-N-(4-methoxyphenyl)benzene-1,2-diamine;hydrochloride
• N1-(4-methoxyphenyl)-1,2-Benzenediamine hydrochloride (1:1)
• CS-0218987
• MLS001006997
• N~1~-(4-Methoxyphenyl)benzene-1,2-diamine--hydrogen chloride (1/1)
• N-(2-aminophenyl)-N-(4-methoxyphenyl)amine hydrochloride
• SR-01000033756
• 1-N-(4-Methoxyphenyl)benzene-1,2-diamine hydrochloride

• Inchi： 1S/C13H14N2O.ClH/c1-16-11-8-6-10(7-9-11)15-13-5-3-2-4-12(13)14;/h2-9,15H,14H2,1H3;1H
• InChI Key： HVSCGGBMKWCYSY-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC(=CC=1)NC1C=CC=CC=1N

Computed Properties

• Exact Mass: 250.0872908g/mol
• Monoisotopic Mass: 250.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 1-N-(4-Methoxyphenyl)benzene-1,2-diamine hydrochloride

Comprehensive Overview of 1-N-(4-Methoxyphenyl)benzene-1,2-diamine hydrochloride (CAS No. 1184991-96-5)

1-N-(4-Methoxyphenyl)benzene-1,2-diamine hydrochloride (CAS No. 1184991-96-5) is a specialized organic compound widely utilized in pharmaceutical research, material science, and chemical synthesis. This compound, characterized by its hydrochloride salt form, plays a pivotal role in the development of advanced intermediates for drug discovery and functional materials. Its molecular structure, featuring a methoxyphenyl group and a benzene-1,2-diamine backbone, offers unique reactivity and stability, making it a valuable asset in modern chemistry.

The growing interest in 1-N-(4-Methoxyphenyl)benzene-1,2-diamine hydrochloride is driven by its applications in heterocyclic compound synthesis and bioconjugation. Researchers frequently explore its potential in designing fluorescent probes and photoactive materials, aligning with trends in sustainable chemistry and green synthesis. Questions like "What are the uses of benzene-1,2-diamine derivatives?" or "How to optimize the synthesis of 1-N-(4-Methoxyphenyl)benzene-1,2-diamine hydrochloride?" are commonly searched, reflecting its relevance in academic and industrial settings.

From a technical perspective, the compound's solubility in polar solvents and its thermal stability under controlled conditions are key factors for its adoption in lab-scale and industrial processes. Recent studies highlight its role in catalysis and polymer modification, addressing the demand for high-performance additives. The CAS No. 1184991-96-5 is often cross-referenced in patents related to electronic materials and biomedical imaging, underscoring its multidisciplinary utility.

Safety and handling of 1-N-(4-Methoxyphenyl)benzene-1,2-diamine hydrochloride adhere to standard laboratory protocols, with emphasis on proper ventilation and personal protective equipment (PPE). While not classified as hazardous under normal conditions, its storage recommendations include cool, dry environments to maintain integrity. This aligns with broader industry queries such as "Best practices for storing diamine-based compounds" or "Stability of aromatic diamines in long-term storage."

Innovations in green chemistry have further propelled interest in this compound, particularly in waste reduction and atom-efficient reactions. Its derivatives are explored for renewable energy applications, such as organic photovoltaics, resonating with global sustainability goals. The compound's structural versatility also makes it a candidate for metal-organic frameworks (MOFs), a hot topic in materials science.

In summary, 1-N-(4-Methoxyphenyl)benzene-1,2-diamine hydrochloride (CAS No. 1184991-96-5) represents a intersection of innovation and practical utility. Its applications span from life sciences to advanced materials, catering to evolving research needs. As the scientific community continues to uncover its potential, this compound remains a focal point for breakthroughs in functional chemistry and beyond.